Cas no 1006440-27-2 (3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid)

• Product Name: 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid
• CAS No: 1006440-27-2
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 4457550
• PubChem ID: 19622631
• Update Time: 2025-04-24

3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1-methylpyrazol-3-yl)propanoic acid
• 3-(4-Bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid
• 3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid
• starbld0043583
• STL584233
• MFCD06808506
• 1006440-27-2
• AKOS000312627
• G74799
• DTXSID50599136
• CS-0365670
• 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid

• Inchi： 1S/C7H9BrN2O2/c1-10-4-5(8)6(9-10)2-3-7(11)12/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： LMCHQMQCQBILJW-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1CCC(=O)O

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.06g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų